Cas no 14579-57-8 (Silanol, triethyl-, phosphate (3:1))

• Product Name: Silanol, triethyl-, phosphate (3:1)
• CAS No: 14579-57-8
• MF: C₁₈H₅₁O₇PSi₃
• MW: 494.823610544205
• CID: 1315922
• PubChem ID: 71354234
• Update Time: 2025-08-03

Silanol, triethyl-, phosphate (3:1) Chemical and Physical Properties

Names and Identifiers

• Silanol, triethyl-, phosphate (3:1)
• phosphoric acid,triethyl(hydroxy)silane
• Silanol, 1,1,1-triethyl-, 1,1',1''-phosphate
• 14579-57-8
• G89978
• DTXSID90778908
• Phosphoric acid--triethylsilanol (1/3)

• Inchi： 1S/3C6H16OSi.H3O4P/c3*1-4-8(7,5-2)6-3;1-5(2,3)4/h3*7H,4-6H2,1-3H3;(H3,1,2,3,4)
• InChI Key： VHBSFKMGYNHUOU-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)O.[Si](CC)(CC)(CC)O.[Si](CC)(CC)(CC)O.[Si](CC)(CC)(CC)O

Computed Properties

• Exact Mass: 494.26813
• Monoisotopic Mass: 494.26802056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 101
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 0.9670 g/cm3
• Boiling Point: 370 °C
• PSA: 138.45
• LogP: 5.02310

Additional information on Silanol, triethyl-, phosphate (3:1)

Silanol, Triethyl-, Phosphate (3:1): A Comprehensive Overview

Silanol, Triethyl-, Phosphate (3:1), also known by its CAS number 14579-57-8, is a compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of silanol, which is a type of organosilicon compound characterized by the presence of hydroxyl (-OH) groups attached to silicon atoms. The "triethyl" designation indicates the presence of three ethyl groups attached to the silicon atom, while the "phosphate (3:1)" suggests a specific ratio of phosphate groups to the silanol structure.

The molecular structure of Silanol, Triethyl-, Phosphate (3:1) is quite complex, with the silicon atom at the center bonded to three ethyl groups and one hydroxyl group. The phosphate component introduces additional functionality, making this compound versatile for various applications. Recent studies have highlighted its potential in fields such as biomedical engineering, materials science, and environmental chemistry.

In terms of physical properties, Silanol, Triethyl-, Phosphate (3:1) exhibits a high degree of stability under normal conditions, making it suitable for use in harsh environments. Its solubility in organic solvents and its ability to form stable coatings have made it a valuable additive in industries such as paints and coatings. Researchers have also explored its use as a stabilizing agent in pharmaceutical formulations due to its ability to enhance drug delivery systems.

The synthesis of Silanol, Triethyl-, Phosphate (3:1) involves a multi-step process that typically begins with the hydrolysis of an organosilicon precursor. The addition of phosphate groups is achieved through a series of chemical reactions that ensure precise control over the stoichiometry. This level of precision is critical for maintaining the compound's desired properties and functionality.

Recent advancements in nanotechnology have further expanded the potential applications of Silanol, Triethyl-, Phosphate (3:1) strong>. For instance, studies have shown that this compound can be used as a precursor for the synthesis of silica nanoparticles with tailored surface properties. These nanoparticles have shown promise in applications ranging from catalysis to drug delivery systems.

In addition to its industrial applications, Silanol, Triethyl-, Phosphate (3:1) strong> has also been studied for its environmental impact. Research has demonstrated that this compound can act as an effective stabilizer in waste water treatment processes, helping to remove heavy metals and other pollutants from industrial effluents.

The safety profile of Silanol, Triethyl-, Phosphate (3:1) strong> has been thoroughly evaluated, and it is generally considered safe for use in accordance with established safety guidelines. However, like all chemicals, proper handling and storage are essential to minimize risks associated with exposure.

In conclusion, Silanol, Triethyl-, Phosphate (3:1) strong> is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and functional properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses for this compound, its role in shaping future technologies will undoubtedly grow.